12-(Acetyloxy)-3,6-dihydroxy-7-oxocholan-24-oic acid methyl ester
12-(Acetyloxy)-3,6-dihydroxy-7-oxocholan-24-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
133181-56-3
VCID:
VC0176668
InChI:
InChI=1S/C27H42O7/c1-14(6-9-22(30)33-5)17-7-8-18-23-19(13-21(27(17,18)4)34-15(2)28)26(3)11-10-16(29)12-20(26)24(31)25(23)32/h14,16-21,23-24,29,31H,6-13H2,1-5H3/t14-,16?,17-,18+,19+,20?,21?,23+,24?,26-,27-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(=O)C(C4C3(CCC(C4)O)C)O)OC(=O)C)C
Molecular Formula:
C27H42O7
Molecular Weight:
478.61818
12-(Acetyloxy)-3,6-dihydroxy-7-oxocholan-24-oic acid methyl ester
CAS No.: 133181-56-3
Main Products
VCID: VC0176668
Molecular Formula: C27H42O7
Molecular Weight: 478.61818
CAS No. | 133181-56-3 |
---|---|
Product Name | 12-(Acetyloxy)-3,6-dihydroxy-7-oxocholan-24-oic acid methyl ester |
Molecular Formula | C27H42O7 |
Molecular Weight | 478.61818 |
IUPAC Name | methyl (4R)-4-[(8R,9S,10R,13R,14S,17R)-12-acetyloxy-3,6-dihydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
Standard InChI | InChI=1S/C27H42O7/c1-14(6-9-22(30)33-5)17-7-8-18-23-19(13-21(27(17,18)4)34-15(2)28)26(3)11-10-16(29)12-20(26)24(31)25(23)32/h14,16-21,23-24,29,31H,6-13H2,1-5H3/t14-,16?,17-,18+,19+,20?,21?,23+,24?,26-,27-/m1/s1 |
SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(=O)C(C4C3(CCC(C4)O)C)O)OC(=O)C)C |
PubChem Compound | 91884937 |
Last Modified | Dec 19 2021 |
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